Cas no 73333-83-2 (N-(4-Aminophenyl)-N-phenylbenzamide)

• Product Name: N-(4-Aminophenyl)-N-phenylbenzamide
• CAS No: 73333-83-2
• MF: C₁₉H₁₆N₂O
• MW: 288.343144416809
• CID: 1073416
• PubChem ID: 21735354
• Update Time: 2025-04-20

N-(4-Aminophenyl)-N-phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Aminophenyl)-N-phenylbenzamide
• CS-0362239
• 73333-83-2
• MFCD22689164
• SS-2690
• AKOS016028547

• MDL： MFCD22689164
• Inchi： 1S/C19H16N2O/c20-16-11-13-18(14-12-16)21(17-9-5-2-6-10-17)19(22)15-7-3-1-4-8-15/h1-14H,20H2
• InChI Key： FAWGLPAQCQELSF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N(C1C=CC=CC=1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 288.126263138g/mol
• Monoisotopic Mass: 288.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.3Ų